Cas no 858808-53-4 (4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride)

• Product Name: 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride
• CAS No: 858808-53-4
• MF: C₈H₁₅Cl₂N₃O₂S
• MW: 288.194598436356
• CID: 6387160
• PubChem ID: 165824172
• Update Time: 2025-05-21

4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 858808-53-4
• 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride
• EN300-37476214

• Inchi： 1S/C8H13N3O2S.2ClH/c9-5-6-11-14(12,13)8-3-1-7(10)2-4-8;;/h1-4,11H,5-6,9-10H2;2*1H
• InChI Key： DTXRHUXACIUUAG-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)N)(NCCN)(=O)=O

Computed Properties

• Exact Mass: 287.0262033g/mol
• Monoisotopic Mass: 287.0262033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride

Professional Introduction to 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride (CAS No. 858808-53-4)

4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 858808-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively studied for their potential therapeutic applications. The molecular structure of this compound features a benzene ring substituted with an amino group at the 1-position and a sulfonamide moiety linked to a 2-aminoethyl chain, further functionalized with two hydrochloride salts. This unique structural arrangement imparts distinct chemical and pharmacological properties, making it a valuable candidate for further research and development.

The synthesis of 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include the introduction of the sulfonamide group followed by the attachment of the 2-aminoethyl chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve optimal results. These techniques not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring the final product meets stringent quality standards.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives due to their ability to interact with various biological targets. 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride has been investigated for its potential role in modulating enzymatic activities and inhibiting pathogenic microorganisms. Preliminary studies suggest that this compound exhibits promising antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. Additionally, its structural features may allow it to interact with specific protein targets involved in inflammatory pathways, positioning it as a potential therapeutic agent for chronic inflammatory diseases.

The pharmacokinetic profile of 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride is another critical aspect that has been examined in detail. Research indicates that this compound exhibits moderate solubility in water, which facilitates its absorption in biological systems. Furthermore, its stability under physiological conditions suggests that it could be suitable for oral administration or other routes of delivery. However, further studies are needed to fully understand its metabolic pathways and potential side effects. Advanced computational modeling techniques have been utilized to predict how this compound behaves within biological systems, providing valuable insights into its interactions with proteins and other biomolecules.

The development of new drug candidates often involves rigorous testing in preclinical models to assess their efficacy and safety. 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride has undergone several preclinical studies to evaluate its biological activity. These studies have demonstrated its ability to inhibit specific enzymes associated with bacterial growth, as well as its potential to modulate inflammatory responses. The results from these experiments are encouraging and warrant further investigation into its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials, where the compound's efficacy and safety can be thoroughly evaluated in human populations.

One of the most exciting aspects of 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride is its versatility in drug design. The presence of multiple functional groups allows chemists to modify its structure in various ways, enabling the creation of derivatives with enhanced properties. For instance, by altering the length or composition of the 2-aminoethyl chain, researchers can fine-tune the compound's solubility, bioavailability, and target specificity. This flexibility makes it an attractive scaffold for developing novel therapeutics against a wide range of diseases.

The role of computational chemistry in studying 4-amino-N-(2-aminoethyl)benzene-1-sulfonamide dihydrochloride cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided invaluable insights into how this compound interacts with biological targets at the atomic level. These computational methods complement experimental approaches by allowing researchers to predict binding affinities, identify key interaction sites, and optimize drug-like properties without the need for extensive laboratory work. Such advancements are crucial for accelerating the drug discovery process and reducing costs associated with traditional trial-and-error methods.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. 4-amino-N-(2-amminoethyl)benzene-1-sulfonamide dihydrochloride represents a prime example of how interdisciplinary research can lead to innovative solutions in medicine. By combining expertise from chemistry, biology, pharmacology, and computational science, scientists are paving the way for next-generation therapeutics that are more effective, targeted, and personalized.

In conclusion,4-amino-N-(2-amminoethyl)benzene-1-sulfonamide dihydrochloride (CAS No. 858808-53-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structure, combined with preliminary evidence of biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for further research and development. As scientific understanding continues to advance，this compound is poised to play a vital role in addressing unmet medical needs across various therapeutic areas.